Cas no 314245-30-2 (2-chloro-1-{2,5-dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one)
2-Chloro-1-{2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one is a specialized organic compound featuring a pyrrole core substituted with a chloroacetyl group, a trifluoromethylphenyl moiety, and methyl groups at the 2- and 5-positions. The presence of the chloroacetyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry, particularly for the construction of heterocyclic frameworks. The trifluoromethylphenyl substituent contributes to its lipophilicity and potential bioactivity, while the methyl groups provide steric control. This compound is suited for applications in pharmaceutical and agrochemical research, where its structural features enable precise modifications for target-specific interactions. Its stability and functional group compatibility further support its utility in complex synthetic pathways.
314245-30-2 structure
Product Name:2-chloro-1-{2,5-dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one
CAS No:314245-30-2
MF:C15H13ClF3NO
MW:315.71803355217
CID:301068
PubChem ID:2442229
Update Time:2025-10-07
2-chloro-1-{2,5-dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-chloro-1-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]-
- 2-Chloro-1-(2,5-dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrrol-3-yl)ethan-1-one
- 2-CHLORO-1-[2,5-DIMETHYL-1-(3-TRIFLUOROMETHYL-PHENYL)-1H-PYRROL-3-YL]-ETHANONE
- 2-chloro-1-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]ethanone
- F0745-0295
- 2-chloro-1-{2,5-dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one
- 2-chloro-1-{2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one
- AKOS000266863
- C15H13ClF3NO
- EN300-06369
- 1-Ethanone, 2-chloro-1-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]-
- DTXSID30368685
- 314245-30-2
- 2-chloro-1-(2,5-dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrrol-3-yl)ethanone
- Z56924481
- SB62993
- MFCD01917466
-
- MDL： MFCD01917466
- Inchi： 1S/C15H13ClF3NO/c1-9-6-13(14(21)8-16)10(2)20(9)12-5-3-4-11(7-12)15(17,18)19/h3-7H,8H2,1-2H3
- InChI Key： DNYPNPGMOPUINU-UHFFFAOYSA-N
- SMILES： ClCC(C1C=C(C)N(C2C=CC=C(C(F)(F)F)C=2)C=1C)=O
Computed Properties
- Exact Mass: 315.06400
- Monoisotopic Mass: 315.0637762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 22.00000
- LogP: 4.53440
2-chloro-1-{2,5-dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloro-1-{2,5-dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM333205-100mg |
2-Chloro-1-(2,5-dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrrol-3-yl)ethan-1-one |
314245-30-2 | 95%+ | 100mg |
$238 | 2021-06-16 | |
| Chemenu | CM333205-250mg |
2-Chloro-1-(2,5-dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrrol-3-yl)ethan-1-one |
314245-30-2 | 95%+ | 250mg |
$331 | 2021-06-16 | |
| Chemenu | CM333205-1g |
2-Chloro-1-(2,5-dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrrol-3-yl)ethan-1-one |
314245-30-2 | 95%+ | 1g |
$813 | 2021-06-16 | |
| Chemenu | CM333205-1g |
2-Chloro-1-(2,5-dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrrol-3-yl)ethan-1-one |
314245-30-2 | 95%+ | 1g |
$*** | 2023-03-29 | |
| TRC | C194721-100mg |
2-chloro-1-(2,5-dimethyl-1-(3-(trifluoromethyl)phenyl)-1h-pyrrol-3-yl)ethan-1-one |
314245-30-2 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C194721-500mg |
2-chloro-1-(2,5-dimethyl-1-(3-(trifluoromethyl)phenyl)-1h-pyrrol-3-yl)ethan-1-one |
314245-30-2 | 500mg |
$ 250.00 | 2022-06-06 | ||
| TRC | C194721-1g |
2-chloro-1-(2,5-dimethyl-1-(3-(trifluoromethyl)phenyl)-1h-pyrrol-3-yl)ethan-1-one |
314245-30-2 | 1g |
$ 410.00 | 2022-06-06 | ||
| Enamine | EN300-06369-0.05g |
2-chloro-1-{2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one |
314245-30-2 | 97% | 0.05g |
$69.0 | 2023-10-28 | |
| Enamine | EN300-06369-0.1g |
2-chloro-1-{2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one |
314245-30-2 | 97% | 0.1g |
$105.0 | 2023-10-28 | |
| Enamine | EN300-06369-0.25g |
2-chloro-1-{2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one |
314245-30-2 | 97% | 0.25g |
$149.0 | 2023-10-28 |
2-chloro-1-{2,5-dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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